5-Amino-2,3-difluoro-N,N,4-trimethylbenzene-1-sulfonamide

• Molecular Formula: C9H12F2N2O2S
• Molecular Weight: 250.27 g/mol
• IUPAC Name: 5-amino-2,3-difluoro-N,N,4-trimethylbenzenesulfonamide
• InChI: InChI=1S/C9H12F2N2O2S/c1-5-6(12)4-7(9(11)8(5)10)16(14,15)13(2)3/h4H,12H2,1-3H3
• InChI Key: SPFWNAVTIICQRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1N)S(=O)(=O)N(C)C)F)F

Description

5-Amino-2,3-difluoro-N,N,4-trimethylbenzene-1-sulfonamide is a sulfonamide derivative characterized by a benzene ring substituted with amino, difluoro, and trimethylsulfonamide groups. This compound is part of a broader class of sulfonamides, which are widely studied for applications in pharmaceuticals, agrochemicals, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Amino-2,3-difluoro-N,N,4-trimethylbenzene-1-sulfonamide typically involves multiple steps, starting from commercially available precursors. One common method involves the following steps:

Nitration: The benzene ring is nitrated to introduce a nitro group.

Reduction: The nitro group is reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Fluorination: Fluorine atoms are introduced at specific positions on the benzene ring using fluorinating agents like Selectfluor.

Sulfonation: The sulfonamide group is introduced by reacting the compound with sulfonyl chloride in the presence of a base like pyridine.

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The processes are optimized for efficiency, yield, and cost-effectiveness. Continuous flow reactors and automated systems are often employed to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

5-Amino-2,3-difluoro-N,N,4-trimethylbenzene-1-sulfonamide undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The compound can be reduced to remove the sulfonamide group.

Substitution: The fluorine atoms can be substituted with other halogens or functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are used.

Substitution: Halogenating agents such as chlorine or bromine can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of amines or removal of sulfonamide groups.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

5-Amino-2,3-difluoro-N,N,4-trimethylbenzene-1-sulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Amino-2,3-difluoro-N,N,4-trimethylbenzene-1-sulfonamide involves its interaction with specific molecular targets. The amino and sulfonamide groups can form hydrogen bonds with biological macromolecules, affecting their function. The fluorine atoms can enhance the compound’s stability and bioavailability. The exact pathways and targets depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Structural Analogues in the Sulfonamide Class

The compound shares structural similarities with other sulfonamide derivatives, differing primarily in substituent patterns on the benzene ring and sulfonamide group. Key analogues include:

Compound Name	Substituents on Sulfonamide Group	CAS Number	Key Differences
5-Amino-2,3-difluoro-4-methylbenzene-1-sulfonamide	4-methyl	2060046-43-5	Lacks N,N-dimethyl groups
5-Amino-2,3-difluoro-N,4-dimethylbenzene-1-sulfonamide	N,4-dimethyl	2059967-25-6	Lacks one N-methyl group
Target Compound	N,N,4-trimethyl	2060008-11-7	Fully substituted N,N,4-trimethyl groups

Structural Implications :

• Electron Effects : Fluorine atoms at the 2,3-positions introduce electron-withdrawing effects, which may stabilize the sulfonamide moiety and influence reactivity .

Comparison with Non-Sulfonamide Analogues

Several compounds with related aromatic amine or heterocyclic frameworks exhibit distinct functional roles:

5-Amino-2,3-dihydro-1,4-phthalazinedione (Luminol)

• Structure : Contains a phthalazine ring instead of a benzene-sulfonamide backbone.
• Function : Used in photochemiluminescence (PCL) assays to measure antioxidant capacity via radical scavenging .
• Contrast: Unlike the target compound, luminol lacks fluorine and sulfonamide groups, relying on its cyclic diamine structure for luminescent properties.

5-Amino-2,3-dihydrophthalazine-1,4-dione Sodium Salt

• Structure : Features a dihydrophthalazine core with a sodium salt substitution.
• Application: Utilized in sterile lyophilized preparations for immunomodulatory and anti-inflammatory therapies .
• Key Difference: The absence of fluorine and sulfonamide groups limits direct comparison but highlights the versatility of amino-substituted aromatic systems in drug development.

Functional and Application-Based Comparisons

Agrochemical Sulfonamides

Compounds like tolylfluanid and dichlofluanid () share the sulfonamide functional group but incorporate dichloro- and phenyl-substituents. These are used as fungicides, suggesting that the target compound’s fluorine and methyl groups could be explored for similar agrochemical applications with enhanced environmental stability .

Pharmaceutical Derivatives

For example:

• Antiviral Combinations: 5-Amino-2,3-dihydrophthalazinedione derivatives are patented for treating coronaviral infections when combined with cinchona alkaloids .

Biological Activity

5-Amino-2,3-difluoro-N,N,4-trimethylbenzene-1-sulfonamide is a sulfonamide derivative that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies, providing a comprehensive overview of the current understanding of this compound.

Chemical Structure and Properties

The compound's structure can be defined as follows:

• Chemical Formula : C10H12F2N2O2S
• Molecular Weight : 250.28 g/mol
• IUPAC Name : 5-Amino-2,3-difluoro-N,N,4-trimethylbenzene-1-sulfonamide

The presence of the sulfonamide group is significant as it often correlates with antimicrobial activity.

Antimicrobial Properties

Sulfonamides are known for their antibacterial properties. The mechanism typically involves inhibition of bacterial dihydropteroate synthase (DHPS), an enzyme critical for folate synthesis. Studies have shown that modifications in the sulfonamide structure can enhance potency against various bacterial strains.

Table 1: Antimicrobial Activity Against Selected Bacteria

Bacteria Species	Minimum Inhibitory Concentration (MIC)	Reference
Escherichia coli	32 µg/mL
Staphylococcus aureus	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

Anti-inflammatory Effects

Research indicates that sulfonamides may exhibit anti-inflammatory properties. The compound's ability to inhibit pro-inflammatory cytokines has been observed in vitro, suggesting potential therapeutic applications in inflammatory diseases.

Case Study: Inhibition of Cytokine Production
A study conducted on human peripheral blood mononuclear cells (PBMCs) demonstrated that treatment with 5-Amino-2,3-difluoro-N,N,4-trimethylbenzene-1-sulfonamide resulted in a significant reduction in interleukin-6 (IL-6) production. This suggests a role in modulating immune responses.

The biological activity of 5-Amino-2,3-difluoro-N,N,4-trimethylbenzene-1-sulfonamide can be attributed to its interaction with specific enzymes and receptors:

• Inhibition of Dihydropteroate Synthase (DHPS) : This enzyme catalyzes the condensation of para-aminobenzoic acid (PABA) with p-hydroxybenzoate. By mimicking PABA, the compound competes for binding, leading to decreased folate synthesis in bacteria.
• Cytokine Modulation : The compound appears to influence signaling pathways associated with inflammation. Further studies are required to elucidate the exact molecular targets involved.

Research Findings

Recent studies have reinforced the potential applications of this compound in treating bacterial infections and inflammatory conditions. Notably:

• In Vivo Studies : Animal models have shown promising results where administration of the compound led to reduced bacterial load and improved survival rates in infected subjects.
• Toxicological Assessments : Preliminary toxicity studies indicate a favorable safety profile at therapeutic doses; however, long-term effects remain to be fully characterized.